Cas no 291279-53-3 (1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI))
291279-53-3 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI)
CAS No:291279-53-3
MF:C5H4N4O
MW:136.111459732056
CID:249060
PubChem ID:45038092
Update Time:2025-04-19
1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI)
- 691008-24-9
- 3H-PYRAZOLO[3,4-D]PYRIMIDIN-4-OL
- 291279-53-3
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-, radical ion(1+)
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- Inchi: 1S/C5H4N4O/c10-5-3-1-8-9-4(3)6-2-7-5/h1-2,4H,(H,6,7,10)
- InChI Key: DDAXVWRXGBQKGK-UHFFFAOYSA-N
- SMILES: O=C1C2=CN=NC2N=CN1
Computed Properties
- Exact Mass: 136.03851076g/mol
- Monoisotopic Mass: 136.03851076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 66.2Ų
1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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